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Compound of Interest

Compound Name: Sandacanol

Cat. No.: B6590408

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Sandacanol solutions in a laboratory environment. Sandacanol, a synthetic fragrance
molecule with a characteristic sandalwood aroma, is also being explored for its potential
biological activities.

Chemical and Physical Properties of Sandacanol

A comprehensive understanding of Sandacanol's properties is crucial for its effective use in
research.
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Property Value Reference
Molecular Formula C14H240 [1]
Molecular Weight 208.34 g/mol [1][2]

Clear colorless to pale
Appearance R [1]
yellowish liquid

Boiling Point 114-116 °C (1 mmHg) [11[3]
Density 0.91 g/mL [1][3]
N - Insoluble in water[1][3]-
Solubility ]
Soluble in alcohol[4]
Storage Temperature -20°C [11[3]
Store in steel or HDPE
containers, tightly closed,
Storage Conditions under Nitrogen, in a cool, dry,
and ventilated place. Protect
from heat and light.
) 24 months under good storage
Shelf Life

conditions

Experimental Protocols
Preparation of a 100 mM Sandacanol Stock Solution

This protocol outlines the preparation of a 100 millimolar (mM) stock solution of Sandacanol in
ethanol, a common solvent for non-polar compounds.

Materials:
e Sandacanol (liquid)
e Anhydrous ethanol (ACS grade or higher)

« Sterile microcentrifuge tubes or glass vials
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o Calibrated micropipettes
Procedure:

o Determine the required volume of Sandacanol:

[¢]

The molecular weight of Sandacanol is 208.34 g/mol .
o The density of Sandacanol is 0.91 g/mL.

o To prepare a 100 mM (0.1 M) solution, you need 0.1 moles of Sandacanol per liter of
solvent.

o For 1 mL of a 100 mM solution, you need 0.0001 moles of Sandacanol.
o Mass of Sandacanol required = 0.0001 moles * 208.34 g/mol = 0.020834 g = 20.834 mg.
o Volume of Sandacanol required = 20.834 mg / 0.91 g/mL = 22.89 pL.
 Aliquot the solvent:
o In a sterile microcentrifuge tube or glass vial, add 977.11 L of anhydrous ethanol.
e Add Sandacanol:
o Carefully add 22.89 uL of Sandacanol to the ethanol.
e Mix thoroughly:
o Vortex the solution until the Sandacanol is completely dissolved.
e Storage:

o Store the 100 mM stock solution at -20°C in a tightly sealed container, protected from light.

Preparation of Working Solutions

For cell-based assays or other experiments, the stock solution will need to be diluted to the
desired final concentration. For instance, studies on bladder cancer cells have utilized
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Sandacanol at concentrations ranging from 50 to 700 uM.[3]
Example: Preparation of a 100 uM working solution in cell culture medium:
e Thaw the 100 mM stock solution on ice.
o Calculate the required volume of stock solution:
o Using the formula M1V1 = M2V2:
= M1 =100 mM (stock solution concentration)
= V1 = Volume of stock solution to be determined
= M2 =100 uM = 0.1 mM (desired final concentration)
» V2 =1 mL (desired final volume)
o V1=(0.1mM*1mL)/100 mM =0.001 mL=1 pL.
o Prepare the working solution:

o Add 1 uL of the 100 mM Sandacanol stock solution to 999 L of the desired cell culture
medium.

» Mix gently by pipetting up and down.

» Use immediately or store at 4°C for a short period. It is recommended to prepare fresh
working solutions for each experiment to ensure stability and consistency.

Experimental Workflow

The following diagram illustrates the general workflow for preparing Sandacanol solutions for
laboratory use.
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Stock Solution Preparation Working Solution Preparation
Retrieve Stock Use in Experiment

Cal\:ulate Mass/Volume of Sandacanol Weigh or Pipette Sandacanol Dissolve in Anhydrous Ethanol Store at -20°C Calculate Dilution Dilute Stock in Experimental Buffer/Medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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